Cas no 1281984-46-0 (7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1281984-46-0
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 5059258
• Update Time: 2025-11-02

7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• SBB073751
• 7-methyl-3-nitro-5-(trifluoromethyl)-8-hydropyrazolo[1,5-a]pyrimidine
• 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H5F3N4O2/c1-4-2-6(8(9,10)11)13-7-5(15(16)17)3-12-14(4)7/h2-3H,1H3
• InChI Key： PZCQVXKMTFMZEV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N2C(=C(C=N2)[N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 76

Additional information on 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS 1281984-46-0): A Versatile Heterocyclic Compound for Pharmaceutical and Agrochemical Applications

7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS 1281984-46-0) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. This nitro-substituted pyrazolopyrimidine derivative combines a trifluoromethyl group with a methyl substituent, creating a molecular architecture that is particularly valuable in medicinal chemistry and crop protection research.

The growing interest in fluorinated heterocycles like 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine stems from their ability to modulate biological activity and improve pharmacokinetic properties. Researchers are particularly focused on how the trifluoromethyl pyrazolopyrimidine scaffold can enhance binding affinity to target proteins while maintaining favorable metabolic stability. Recent studies suggest this compound may serve as a key intermediate for developing novel kinase inhibitors, addressing one of the most searched topics in pharmaceutical research today.

From a chemical perspective, CAS 1281984-46-0 exhibits several noteworthy characteristics. The presence of both electron-withdrawing groups (nitro and trifluoromethyl) and an electron-donating methyl group creates interesting electronic effects that influence its reactivity. This balance makes the compound particularly useful in nucleophilic aromatic substitution reactions, a fact that has been highlighted in numerous recent publications about heterocyclic compound synthesis.

The application potential of 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine spans multiple industries. In pharmaceutical development, it serves as a building block for potential anticancer agents and anti-inflammatory drugs, addressing two of the most searched health concerns globally. The compound's pyrazolopyrimidine core is structurally similar to purine bases, allowing it to interact with various biological targets. Recent patent filings indicate growing interest in its use for developing treatments for autoimmune disorders and metabolic diseases.

In agrochemical applications, the nitro trifluoromethyl pyrazolopyrimidine structure has shown promise in crop protection formulations. The compound's potential as a precursor for herbicide intermediates aligns with current industry trends toward developing more selective and environmentally friendly plant protection products. This application area has gained particular attention as food security concerns rise globally, making it a frequently searched topic in agricultural chemistry circles.

The synthesis of 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine typically involves multi-step procedures starting from commercially available pyrazole derivatives. Recent advances in green chemistry have led to improved synthetic routes that reduce waste and improve yields, addressing another hot topic in chemical manufacturing. The compound's crystalline properties and solubility characteristics make it relatively easy to handle and purify, which are important considerations for scale-up processes.

Market analysis shows growing demand for functionalized pyrazolopyrimidines like CAS 1281984-46-0, particularly in the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. The compound's versatility as a chemical intermediate positions it well to meet the needs of diverse research and development programs. Industry reports suggest that the market for such specialty heterocyclic compounds will continue to grow at a steady pace in coming years.

From a safety perspective, proper handling procedures should be followed when working with 7-Methyl-3-nitro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine. While not classified as highly hazardous, standard laboratory precautions for handling nitroaromatic compounds should be observed. The compound's thermal stability and compatibility with common laboratory materials have been well-characterized in recent safety studies.

Looking ahead, research into fluorinated pyrazolopyrimidine derivatives like CAS 1281984-46-0 is expected to intensify, particularly in areas addressing current global health and agricultural challenges. The compound's unique combination of structural features and reactivity patterns makes it a valuable tool for chemists working at the intersection of drug discovery and crop protection science. As synthetic methodologies continue to advance, we can anticipate even broader applications for this versatile heterocyclic building block in the years to come.